Cas no 1105238-55-8 (7-(3-chlorophenyl)-3-[(4-fluorophenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 7-(3-chlorophenyl)-3-[(4-fluorophenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 1105238-55-8
• MF: C₁₉H₁₂ClFN₂OS
• MW: 370.827785491943
• CID: 5388055
• Update Time: 2025-10-24

7-(3-chlorophenyl)-3-[(4-fluorophenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-(3-chlorophenyl)-3-(4-fluorobenzyl)thieno[3,2-d]pyrimidin-4(3H)-one
• Thieno[3,2-d]pyrimidin-4(3H)-one, 7-(3-chlorophenyl)-3-[(4-fluorophenyl)methyl]-
• 7-(3-chlorophenyl)-3-[(4-fluorophenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C19H12ClFN2OS/c20-14-3-1-2-13(8-14)16-10-25-18-17(16)22-11-23(19(18)24)9-12-4-6-15(21)7-5-12/h1-8,10-11H,9H2
• InChI Key： WEIIZUKAOLOSNF-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(F)C=C2)C(=O)C2SC=C(C3=CC=CC(Cl)=C3)C=2N=1

Additional information on 7-(3-chlorophenyl)-3-[(4-fluorophenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one

Introduction to 7-(3-Chlorophenyl)-3-[(4-Fluorophenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1105238-55-8)

7-(3-Chlorophenyl)-3-[(4-Fluorophenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1105238-55-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thieno[3,2-d]pyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The chemical structure of 7-(3-Chlorophenyl)-3-[(4-Fluorophenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one is characterized by a thieno[3,2-d]pyrimidine core substituted with a 3-chlorophenyl group at the 7-position and a 4-fluorobenzyl group at the 3-position. These substitutions play a crucial role in modulating the compound's biological activity and pharmacological profile.

Recent studies have highlighted the potential of thieno[3,2-d]pyrimidines as potent inhibitors of various kinases, which are key enzymes involved in signal transduction pathways and cellular processes. Specifically, 7-(3-Chlorophenyl)-3-[(4-Fluorophenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one has shown promising activity against protein kinases such as Abl and Src, which are implicated in the development and progression of various cancers.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the antiproliferative effects of 7-(3-Chlorophenyl)-3-[(4-Fluorophenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one on a panel of cancer cell lines. The results demonstrated that this compound exhibited significant cytotoxicity against leukemia and breast cancer cells, with IC50 values in the low micromolar range. The mechanism of action was attributed to the inhibition of Abl kinase activity, leading to cell cycle arrest and apoptosis.

Beyond its anticancer properties, 7-(3-Chlorophenyl)-3-[(4-Fluorophenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one has also been explored for its potential as an antiviral agent. A study published in Antiviral Research reported that this compound displayed potent inhibitory activity against hepatitis C virus (HCV) replication in vitro. The researchers found that the compound effectively reduced HCV RNA levels by interfering with viral replication machinery.

The pharmacokinetic properties of 7-(3-Chlorophenyl)-3-[(4-Fluorophenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one have also been investigated to assess its suitability for further development as a therapeutic agent. Preliminary studies indicate that the compound exhibits favorable oral bioavailability and metabolic stability. These characteristics are essential for ensuring effective drug delivery and sustained therapeutic effects.

In addition to its biological activities, the synthetic accessibility of 7-(3-Chlorophenyl)-3-[(4-Fluorophenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one has been optimized through various synthetic routes. One notable approach involves a multistep synthesis starting from readily available starting materials. This synthetic strategy not only enhances the feasibility of large-scale production but also allows for the introduction of structural modifications to fine-tune the compound's biological properties.

The potential applications of 7-(3-Chlorophenyl)-3-[(4-Fluorophenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one extend beyond cancer and viral infections. Ongoing research is exploring its efficacy in treating inflammatory diseases and neurodegenerative disorders. For instance, preliminary studies have shown that this compound can modulate inflammatory cytokine production and protect neurons from oxidative stress-induced damage.

In conclusion, 7-(3-Chlorophenyl)-3-[(4-Fluorophenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1105238-55-8) represents a promising lead compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for further preclinical and clinical evaluation. As research in this area continues to advance, it is anticipated that this compound will contribute significantly to the development of novel therapeutic strategies for various diseases.